![molecular formula C10H22O2Si B2354087 cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol CAS No. 1408075-44-4](/img/structure/B2354087.png)
cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol
Overview
Description
“Cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol” is a chemical compound with the molecular formula C10H22O2Si . It has a molecular weight of 202.37 g/mol . The IUPAC name for this compound is 3-[tert-butyl(dimethyl)silyl]oxycyclobutan-1-ol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H22O2Si/c1-10(2,3)13(4,5)12-9-6-8(11)7-9/h8-9,11H,6-7H2,1-5H3 . This code provides a detailed description of the compound’s molecular structure. The compound contains a cyclobutanol ring with a silyl ether substituent. The silyl group is a tert-butyl(dimethyl)silyl group .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Hypotensive Activity
The cyclobutane structure, which includes compounds like cis-3-[[[1,1-Dimethylethyl]dimethylsilyl]oxy]cyclobutanol, has been studied for its pharmacological properties. A cyclobutane derivative, 3-dimethylamino-2,2,4,4-tetramethyl-cyclobutanol, exhibited significant hypotensive activity, suggesting potential applications in blood pressure regulation (Pircio et al., 1964).
Synthesis of Chiral Cyclobutanols
Homochiral cis-2-hydroxymethylcyclobutanols, derivatives of cyclobutanols, have been synthesized for potential use in biologically active compounds. These chiral structures can serve as precursors in the development of various pharmacologically relevant substances (Sato et al., 1992).
Stereochemical Studies
Stereochemical investigations into cis- and trans-2-(1-cyclohexenyl)cyclobutanols, similar in structure to the compound of interest, have been conducted. These studies are crucial in understanding the molecular behavior and potential chemical applications of these compounds (Kim et al., 2001).
Detection of Irradiation in Foods
Cyclobutanol compounds, including those similar to cis-3-[[[1,1-Dimethylethyl]dimethylsilyl]oxy]cyclobutanol, have been synthesized for use in detecting irradiation in foods like meat and fruit. This application is significant for food safety and quality control (Hamilton et al., 1996).
Photodimerization Studies
Studies on photodimerization involving compounds similar to cis-3-[[[1,1-Dimethylethyl]dimethylsilyl]oxy]cyclobutanol have been conducted, contributing to the understanding of chemical reactions under light exposure, relevant in various synthetic and industrial applications (Yamada et al., 2010).
Investigation of Monomerization Reactions
Research on monomerization reactions of dimethylthymine dimers, which includes cyclobutane structures, has implications for understanding DNA repair mechanisms and the effects of UV radiation on DNA, providing insights into cancer research and treatment strategies (Wenska & Paszyc, 1990).
Safety and Hazards
The compound has a GHS07 pictogram, indicating that it can be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of contact with eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Properties
IUPAC Name |
3-[tert-butyl(dimethyl)silyl]oxycyclobutan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O2Si/c1-10(2,3)13(4,5)12-9-6-8(11)7-9/h8-9,11H,6-7H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILGIKHCMCDNBSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1CC(C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O2Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401195226 | |
Record name | cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401195226 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1408074-89-4, 1089709-08-9 | |
Record name | cis-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401195226 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.